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Compound of Interest

Compound Name: Danthron glucoside

Cat. No.: B13947660 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

Danthron glucoside and its aglycone, danthron, are classified as hazardous materials,

necessitating strict adherence to disposal protocols. Danthron is reasonably anticipated to be a

human carcinogen and poses a significant risk to aquatic ecosystems.[1][2][3] This guide

provides essential safety information and a step-by-step operational plan for the proper

disposal of danthron glucoside.

Health and Safety Hazards
Danthron, the active component of danthron glucoside, is associated with several health

risks. It is classified as a Category 1B carcinogen and is suspected of causing cancer.[3][4]

Exposure can lead to serious eye irritation, skin irritation, and may cause an allergic skin

reaction or respiratory irritation.[2][4] Furthermore, danthron is very toxic to aquatic life with

long-lasting effects, making environmental contamination a serious concern.[2]

Quantitative Data: Physical and Chemical Properties of
Danthron
For safe handling and disposal, it is essential to be aware of the physical and chemical

properties of danthron.
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Property Value

Appearance Reddish or orange crystalline powder

Physical State Powder Solid

Odor Odorless

Melting Point/Range 190 - 195 °C / 374 - 383 °F

Flash Point > 200 °C / > 392 °F

Solubility
Practically insoluble in water; Soluble in

acetone, chloroform, diethyl ether, and ethanol

Stability
Stable under normal temperatures and

pressures

Source:[1][4]

Step-by-Step Disposal Procedures
The following procedures are recommended for the safe disposal of danthron glucoside and

materials contaminated with it. These steps are based on guidelines for hazardous chemical

waste management.

Personal Protective Equipment (PPE)
Before handling danthron glucoside, ensure you are wearing appropriate personal protective

equipment:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.[4]

Lab Coat: A lab coat or other protective clothing.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH/MSHA-approved

respirator.[5]
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Waste Segregation and Collection
Designated Waste Container: All solid danthron glucoside waste, including contaminated

labware (e.g., weigh boats, pipette tips), should be collected in a clearly labeled, sealed, and

leak-proof hazardous waste container.

Avoid Mixing: Do not mix danthron glucoside waste with other chemical waste streams

unless specifically instructed to do so by your institution's environmental health and safety

(EHS) office.

Liquid Waste: Solutions containing danthron glucoside should be collected in a separate,

labeled hazardous waste container for liquids. Do not pour down the drain.[5]

Spill Management
In the event of a small spill of solid danthron glucoside:

Restrict Access: Cordon off the area to prevent further contamination.

Dampen the Spill: Carefully dampen the spilled material with 60-70% ethanol to prevent dust

from becoming airborne.[6]

Collect the Material: Use absorbent paper dampened with 60-70% ethanol to collect the

material.[6]

Place in Waste Container: Transfer the collected material and absorbent paper into the

designated hazardous waste container.

Decontaminate the Area: Wipe down the spill area with 60-70% ethanol, followed by a

thorough cleaning with soap and water.[6]

Dispose of Cleaning Materials: All contaminated cleaning materials must also be disposed of

as hazardous waste.

Final Disposal
Licensed Waste Disposal Service: The ultimate disposal of danthron glucoside waste must

be handled by a licensed professional waste disposal company.[7]
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Incineration: A recommended method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[7]

Institutional Procedures: Always follow your institution's specific guidelines for hazardous

waste pickup and disposal. Contact your EHS office for detailed instructions.

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of danthron
glucoside.
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Caption: Workflow for the safe disposal of danthron glucoside.
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Disclaimer: This information is intended as a guide and should not replace the specific

protocols and regulations of your institution. Always consult your organization's Environmental

Health and Safety (EHS) department for detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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